Cas no 622369-81-7 (1-Piperazinepropanol,4-ethyl-(9CI))

• Product Name: 1-Piperazinepropanol,4-ethyl-(9CI)
• CAS No: 622369-81-7
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 956348
• PubChem ID: 22218516
• Update Time: 2025-04-19

1-Piperazinepropanol,4-ethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanol,4-ethyl-(9CI)
• (2S)-2-(4-METHOXYBUTYL)PIPERAZINE
• 3-(4-Ethyl-1-piperazinyl)-1-propanol
• SCHEMBL685170
• 1-ethyl-4-(3-hydroxypropyl)piperazine
• 1-Piperazinepropanol,4-ethyl-; 1-PIPERAZINEPROPANOL,4-ETHYL-(9CI); 3-(4-ethylpiperazin-1-yl)propan-1-ol
• 3-(4-ethyl-piperazin-1-yl)propanol
• 3-(4-ETHYLPIPERAZIN-1-YL)PROPAN-1-OL
• AMUHRVSHYZFFKQ-UHFFFAOYSA-N
• CS-0112091
• 622369-81-7
• 1-Piperazinepropanol, 4-ethyl-
• A901387
• DB-280143
• AKOS009030374

• Inchi： 1S/C9H20N2O/c1-2-10-5-7-11(8-6-10)4-3-9-12/h12H,2-9H2,1H3
• InChI Key： AMUHRVSHYZFFKQ-UHFFFAOYSA-N
• SMILES： OCCCN1CCN(CC)CC1

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 26.71000
• LogP: -0.11790